Cas no 3970-28-3 (5-methylthiophene-2-thiol)

• Product Name: 5-methylthiophene-2-thiol
• CAS No: 3970-28-3
• MF: C₅H₆S₂
• MW: 130.231138706207
• MDL: MFCD11113532
• CID: 1510782
• PubChem ID: 138087
• Update Time: 2025-05-28

5-methylthiophene-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-methylthiophene-2-thiol
• 2-Thiophenethiol, 5-methyl-
• 2-Thiophenethiol,5-methyl-
• SCHEMBL588983
• AT16550
• 5-methyl-2-thenylthiol
• AKOS006308224
• EN300-99607
• 3970-28-3
• 5-Methyl-2-thiophenethiol
• DTXSID70192784

• MDL： MFCD11113532
• Inchi： 1S/C5H6S2/c1-4-2-3-5(6)7-4/h2-3,6H,1H3
• InChI Key： IHTLZNZYAZTKSG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C)S

Computed Properties

• Exact Mass: 129.99118
• Monoisotopic Mass: 129.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.2Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 189.7°C at 760 mmHg
• Flash Point: 68.5°C
• Refractive Index: 1.615
• PSA: 0
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

5-methylthiophene-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methylthiophene-2-thiol

Introduction to 5-methylthiophene-2-thiol (CAS No. 3970-28-3)

5-methylthiophene-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 3970-28-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene family, characterized by a sulfur-containing five-membered aromatic ring. The presence of a methyl group at the 5-position and a thiol (-SH) group at the 2-position imparts unique chemical and electronic properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The structural features of 5-methylthiophene-2-thiol make it an intriguing molecule for researchers exploring novel pharmacophores. Thiophene derivatives are well-documented for their role in drug development, with several FDA-approved medications incorporating thiophene scaffolds. The thiol group, in particular, is a versatile functional handle that can participate in diverse chemical reactions, including oxidation, disulfide formation, and coupling reactions, facilitating the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that thiophenes can exhibit antimicrobial, anti-inflammatory, antitumor, and antiviral properties. The 5-methylthiophene-2-thiol structure, with its optimized electronic distribution and reactivity, has been explored as a precursor in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 5-methylthiophene-2-thiol is its potential application in medicinal chemistry as a building block for drug candidates. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, modifications at the 2-position thiol group have been investigated for their ability to modulate enzyme activity, particularly in cases where redox-sensitive mechanisms are involved.

The synthesis of 5-methylthiophene-2-thiol typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as cross-coupling reactions, metal-catalyzed transformations, and functional group interconversions are commonly employed to construct the desired thiophene core.

Recent advancements in computational chemistry have further accelerated the discovery process for thiophene derivatives like 5-methylthiophene-2-thiol. Molecular modeling studies allow researchers to predict binding interactions between the compound and biological targets with high accuracy. This approach has been instrumental in guiding experimental efforts and optimizing lead compounds for preclinical development.

The pharmacological potential of 5-methylthiophene-2-thiol has been explored in several preclinical studies. Notably, its derivatives have shown promise in inhibiting key enzymes involved in metabolic pathways associated with chronic diseases. The thiol group's ability to engage with cysteine residues on target proteins provides a unique mechanism of action that may lead to the development of novel therapeutic strategies.

In addition to its pharmaceutical applications, 5-methylthiophene-2-thiol has found utility in materials science and industrial chemistry. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers are investigating its incorporation into thin-film transistors and photovoltaic cells to enhance performance metrics such as charge carrier mobility and light absorption.

The chemical reactivity of 5-methylthiophene-2-thiol also makes it valuable for catalytic processes. The thiol group can act as a ligand or participate directly in catalytic cycles, enabling efficient transformations under mild conditions. Such applications are particularly relevant in green chemistry initiatives aimed at reducing waste and energy consumption during synthesis.

As our understanding of molecular interactions continues to evolve, the role of 5-methylthiophene-2-thiol is likely to expand beyond traditional applications. Emerging fields such as nanotechnology and bioconjugation chemistry offer new avenues for exploration, where thiophene derivatives can contribute unique functionalities to advanced materials and bioimaging agents.

In conclusion,5-methylthiophene-2-thiol (CAS No. 3970-28-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural versatility, coupled with its reactivity and biological relevance, positions it as a cornerstone molecule for innovation in pharmaceuticals, materials science, and beyond. As research progresses，the full potential of this compound is expected to be realized，leading to groundbreaking advancements with far-reaching implications.